Cas no 2229398-36-9 (tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate
• CAS No: 2229398-36-9
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6035781
• PubChem ID: 165655030
• Update Time: 2025-05-19

tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2229398-36-9
• tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate
• EN300-1874084

• Inchi： 1S/C14H20F2N2O2/c1-14(2,3)20-13(19)18-12(8-17)6-9-4-10(15)7-11(16)5-9/h4-5,7,12H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： NKHSJGHQSNBLTH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate

tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate (CAS No. 2229398-36-9): A Comprehensive Overview

tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate, also known by its CAS number 2229398-36-9, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of carbamate, characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate is C₁₄H₁₉F₂N₂O₂. The compound features a tert-butyl group attached to a carbamate moiety, which is further linked to an amino-substituted propan-2-yl group. The presence of the 3,5-difluorophenyl substituent adds complexity and unique properties to the molecule. Fluorine atoms are known for their electron-withdrawing effects, which can influence the compound's reactivity and biological activity.

The physical properties of tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate include its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are not readily available in the literature, but these properties can be determined through experimental methods. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate has been reported in several scientific publications. One common approach involves the reaction of 1-amino-3-(3,5-difluorophenyl)propan-2-one with tert-butyl isocyanate. This reaction typically proceeds under mild conditions and yields the desired product in good yield. The use of catalysts such as 4-dimethylaminopyridine (DMAP) can enhance the reaction efficiency and selectivity.

An alternative synthetic route involves the protection of the amino group using tert-butyloxycarbonyl (Boc) reagent followed by subsequent deprotection to obtain the final product. This method provides better control over the reactivity of the amino group during intermediate steps and ensures higher purity of the final product.

Biological Activity and Applications

tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate has shown promising biological activity in various assays. Recent studies have demonstrated its potential as a modulator of specific enzymes and receptors. For instance, it has been evaluated for its ability to inhibit certain kinases involved in signal transduction pathways. Kinase inhibitors are crucial in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to kinase inhibition, this compound has also been investigated for its neuroprotective properties. Research suggests that it may have a role in mitigating neuronal damage associated with neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism of action involves modulating oxidative stress and reducing inflammation in neural cells.

Clinical Relevance and Future Prospects

The clinical relevance of tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate is an active area of research. Preclinical studies have shown promising results, but further investigations are needed to validate its efficacy and safety in human subjects. Clinical trials are currently underway to evaluate its therapeutic potential for various conditions.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation strategies. Additionally, efforts are being made to develop more efficient synthesis methods that can scale up production for commercial use.

Conclusion

tert-butyl N-[1-amino-3-(3,5-difluorophenyl)propan-2-yl]carbamate (CAS No. 2229398-36-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. As research progresses, it is likely that this compound will play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.